molecular formula C8H5LiN2O2 B6243557 lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate CAS No. 2402829-74-5

lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate

Cat. No. B6243557
CAS RN: 2402829-74-5
M. Wt: 168.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate is a compound that belongs to the class of pyrrolopyrimidines . Pyrrolopyrimidines are important heterocycles in pharmaceuticals and agrochemicals . They are synthesized as the synthetic applications of NH-pyrroles . These compounds exhibit unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties .


Synthesis Analysis

The synthesis of pyrrolopyrimidines involves a metal-free method for the synthesis of unsymmetrically tetrasubstituted NH-pyrroles using a consecutive chemoselective double cyanation . The desired pyrroles were obtained with yields up to 99% and good functional group tolerance .


Molecular Structure Analysis

Pyrrolopyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .


Chemical Reactions Analysis

Mechanistic studies identified a reaction mechanism that features a subtle sequence of first cyano-addition and migration, followed by cyano-addition and aromatization to afford the pyrrole skeleton . This process is used in the synthesis of pyrrolopyrimidines .

Mechanism of Action

While the specific mechanism of action for lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate is not mentioned in the retrieved papers, pyrrolopyrimidines in general have been shown to exhibit diverse pharmacological properties . They are found in numerous natural products and have been the subject of immense interest from the synthesis community .

Future Directions

The future directions of research into lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate and related compounds could involve further exploration of their synthesis methods, mechanisms of action, and potential applications in pharmaceuticals and agrochemicals . Their unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties also present interesting avenues for future research .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate involves the reaction of pyrrole-2-carboxylic acid with 2,4-dichloro-5-methylpyrimidine followed by lithium hydroxide treatment.", "Starting Materials": [ "Pyrrole-2-carboxylic acid", "2,4-dichloro-5-methylpyrimidine", "Lithium hydroxide" ], "Reaction": [ "Step 1: Pyrrole-2-carboxylic acid is reacted with 2,4-dichloro-5-methylpyrimidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane to form pyrrolo[1,2-a]pyrimidine-6-carboxylic acid.", "Step 2: The resulting pyrrolo[1,2-a]pyrimidine-6-carboxylic acid is treated with lithium hydroxide in water to form lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate." ] }

CAS RN

2402829-74-5

Product Name

lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate

Molecular Formula

C8H5LiN2O2

Molecular Weight

168.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.